Cas no 68401-05-8 (Kuwanon E)

• Product Name: Kuwanon E
• CAS No: 68401-05-8
• MF: C₂₅H₂₈O₆
• MW: 424.486227989197
• MDL: MFCD32177006
• CID: 837427
• PubChem ID: 10342292
• Update Time: 2025-04-19

Kuwanon E Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[5-[(2E)-3,7- dimethyl-2,6-octadienyl]-2,4-dihydroxyphenyl]- 2,3-dihydro-5,7-dihydroxy-,(2S)-
• 4H-1-Benzopyran-4-one, 2-(5-((2E)-3,7-dimethyl-2,6-octadienyl)-2,4-dihydroxyphenyl)-2,3-dihydro-5,7-dihydroxy-, (2S)-
• Kuwanon E
• 4H-1-Benzopyran-4-one,2-[5-[(2E)-3,7- dimethyl-2,6-octadienyl]-2,4-dihydroxyphenyl]- 2,3-dihyd...
• 5'-[(E)-3,7-Dimethyl-2,6-octadienyl]-2',4',5,7-tetrahydroxyflavanone
• [ "" ]
• LMPK12140462
• 2',4',5,7-Tetrahydroxy-5'-geranylflavanone
• 2-[5-(3,7-Dimethyl-2,6-octadienyl)-2,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one, 9CI
• CHEMBL4173326
• CS-0023687
• 68401-05-8
• AKOS032948935
• HY-N3514
• BDBM50291290
• CHEBI:175402
• DTXSID101106252
• (2S)-2-[5-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxyphenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
• (S,E)-2-(5-(3,7-Dimethylocta-2,6-dien-1-yl)-2,4-dihydroxyphenyl)-5,7-dihydroxychroman-4-one
• (2S)-2-[5-[(2E)-3,7-Dimethyl-2,6-octadien-1-yl]-2,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• (S)-2-[5-[(E)-3,7-Dimethyl-2,6-octadienyl]-2,4-dihydroxyphenyl]-2,3-dihydro-5,7-dihydroxy-4H-1-benzopyran-4-one
• AKOS037515408
• KuwanonE
• BDBM50488883
• 2-[5-[(2E)-3,7-dimethylocta-2,6-dienyl]-2,4-dihydroxyphenyl]-5,7-dihydroxy-2,3-dihydrochromen-4-one
• AS-77066
• SCHEMBL5327823
• CHEMBL1096939
• B0005-476519
• FT-0775795

• MDL： MFCD32177006
• Inchi： 1S/C25H28O6/c1-14(2)5-4-6-15(3)7-8-16-9-18(20(28)12-19(16)27)23-13-22(30)25-21(29)10-17(26)11-24(25)31-23/h5,7,9-12,23,26-29H,4,6,8,13H2,1-3H3/b15-7+/t23-/m0/s1
• InChI Key： GJFHZVPRFLHEBR-KETROQBRSA-N
• SMILES： O1C2C=C(C=C(C=2C(C[C@H]1C1C(=CC(=C(C/C=C(\C)/CC/C=C(\C)/C)C=1)O)O)=O)O)O

Computed Properties

• Exact Mass: 424.18864
• Monoisotopic Mass: 424.18858861 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 424.5
• XLogP3: 5.8
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Melting Point: 132-136°C
• Boiling Point: 678.3±55.0℃ at 760 mmHg
• Flash Point: 232.0±25.0 °C
• Solubility: 0.01323 mg/L @ 25 °C (est)
• PSA: 107.22
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Kuwanon E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavanones
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone